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Compound of Interest

4-Bromo-3-methoxy-N,N-
Compound Name:

dimethylbenzamide
CAS No.: 1065074-12-5

Cat. No.: B1421282

Get Quote

\ J

Executive Summary: Immediate Action Directive

Do not dispose of this compound down the drain or in municipal trash. 4-Bromo-3-methoxy-
N,N-dimethylbenzamide (CAS: 1065074-12-5) is a halogenated organic compound.[1][2][3] It
requires strict segregation from non-halogenated waste streams to ensure regulatory
compliance (RCRA/EPA) and safe high-temperature incineration.[1]

Quick Classification:
o Waste Stream: Halogenated Organic Waste.[1][4]
« Primary Hazard: Irritant (Skin/Eye/Respiratory), Potential Acute Toxicity (Oral).[1]

¢ Disposal Method: High-temperature incineration with flue gas scrubbing.[1]

Chemical Profile & Hazard Identification
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Effective disposal begins with accurate identification.[1] This compound is a functionalized

benzamide derivative containing a bromine atom, which dictates its specific waste routing.[1]

Property

Data

Operational Implication

Chemical Name

4-Bromo-3-methoxy-N,N-

dimethylbenzamide

Use full name on waste tags.

CAS Number

1065074-12-5

Unique identifier for EHS

inventory.

Molecular Formula

C10H12BrNO2

Br atom necessitates

"Halogenated" classification.[1]

Physical State

Solid (Crystalline powder)

Dispose as solid waste unless

dissolved in solvent.[1]

GHS Classification

Warning H302: Harmful if
swallowed H315: Causes skin

irritation H319: Causes serious

PPE Required: Nitrile gloves,

safety glasses, lab coat, fume

(Analogous) o

eye irritation H335: May cause  hood.[1]

respiratory irritation

Stable under normal Do not mix with nitric acid or
Reactivity conditions. Incompatible with perchlorates in waste

strong oxidizers.[1]

containers.[1]

The "Why": Scientific Rationale for Segregation

Expert Insight: Why do we segregate halogenated waste? The presence of the Bromine (Br)

atom is the critical logistical factor.[1]

¢ Incineration Chemistry: When incinerated, non-halogenated organics (like acetone or

ethanol) burn cleanly into CO2z and H20.[1] However, brominated compounds release

Hydrogen Bromide (HBr) and potentially elemental Bromine (Brz2).[1]

o Corrosion & Toxicity: HBr is a corrosive acid gas that damages incinerator linings and poses

environmental risks.[1]
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e The Solution: Halogenated waste must be sent to specialized incinerators equipped with
alkaline scrubbers (wet scrubbing systems) that neutralize the acid gases before release.[1]
Mixing this compound with non-halogenated waste contaminates the entire volume, forcing
the disposal facility to treat the whole batch as halogenated, significantly increasing cost and
environmental impact.[1]

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or Contaminated
Solids)

Applicable for: Expired powder, spill cleanup materials, contaminated gloves/paper.[1]

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated
solid waste drum.[1]

o Labeling: Attach a hazardous waste tag immediately.[1][5]
o Check: "Solid Waste" AND "Halogenated".[1][4]
o Write: "4-Bromo-3-methoxy-N,N-dimethylbenzamide" (Do not use abbreviations).
o Hazard: Check "Toxic" and "Irritant".[1][6]

o Transfer: Transfer solid material using a spatula or scoop inside a chemical fume hood to
avoid dust inhalation.[1]

e Closure: Screw the lid tight when not actively adding waste. Do not leave open in the hood.

Scenario B: Liquid Waste (Reaction Mixtures or Mother Liquors)
Applicable for: Compound dissolved in solvents (e.g., DCM, Ethyl Acetate, Methanol).[1]

e Segregation Logic:

o If dissolved in Halogenated Solvent (e.g., Dichloromethane): Pour into the Halogenated
Waste carboy.[1]
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o If dissolved in Non-Halogenated Solvent (e.g., Methanol): Because the solute (the
benzamide) contains bromine, the entire solution is now technically halogenated.[1] Pour

into the Halogenated Waste carboy.

o Self-Validating Rule: If the mixture contains >1-2% halogenated content, treat the whole

volume as halogenated.[1]

o Compatibility Check: Ensure the waste container does not contain strong oxidizers or acids
that could react with the amide functionality.[1]

e Secondary Containment: Store the carboy in a tray capable of holding 110% of the
container's volume.

Scenario C: Spill Cleanup

 Isolate: Evacuate the immediate area if dust is airborne.[1]

o PPE: Wear double nitrile gloves, safety goggles, and an N95 dust mask (or respirator if spill
is large).[1]

e Containment:
o Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.[1]
o Solution: Absorb with vermiculite or sand.[1]

» Disposal: Place all cleanup materials into a clear plastic bag, seal it, label it as "Hazardous
Waste - Debris contaminated with Halogenated Organics,” and place it in the solid waste bin.

Visual Decision Workflow

This diagram illustrates the logical flow for determining the correct waste stream, ensuring no

critical decision points are missed.
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Waste: 4-Bromo-3-methoxy-
N,N-dimethylbenzamide

Physical State?

Solid (Powder/Debris) Liquid (Dissolved)

Solvent Type?

Container: Wide-mouth HDPE
Label: 'Solid Hazardous Waste'

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

'

Halogenated Solvent
(e.g., DCM, Chloroform)

Final Disposal

CRITICAL RULE:
Bromine atom contaminates
entire solution

Stream: Halogenated Organic Waste
(Requires Incineration w/ Scrubbing)

Click to download full resolution via product page
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Figure 1: Decision tree for segregating 4-Bromo-3-methoxy-N,N-dimethylbenzamide waste.
Note that even non-halogenated solvent solutions must be routed to the halogenated stream
due to the solute's bromine content.[1]

Regulatory Framework (US/EU Context)

o US EPA (RCRA): While not explicitly P- or U-listed, this compound is a characteristic
hazardous waste (toxicity/reactivity) and falls under the "Halogenated Solvents/Organics"
umbrella for treatment standards (40 CFR 268).[1]

o EU Waste Framework Directive: Classified under HP 4 (Irritant) and HP 6 (Acute Toxicity).[1]
Must be assigned a European Waste Catalogue (EWC) code, typically 07 01 03* (organic
halogenated solvents, washing liquids and mother liquors) or 16 05 08* (discarded organic
chemicals consisting of or containing hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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